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Compound of Interest

Compound Name: (+)-JNJ-37654032

Cat. No.: B1673014

For immediate release

This document provides essential safety and logistical information for the proper disposal of the
selective androgen receptor modulator (SARM), (+)-JNJ-37654032. This guidance is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
compliance with standard laboratory waste management protocols.

Chemical and Safety Data Overview

(+)-JNJ-37654032 is a research-grade, halogenated organic compound. Its chemical formula is
C11H7CI2F3N20.[1][2] Due to the presence of chlorine and fluorine atoms, it is classified as a
halogenated organic waste and requires specific disposal procedures to mitigate potential
environmental and health risks.[3][4] While a specific Safety Data Sheet (SDS) for (+)-JNJ-
37654032 is not publicly available, its classification as a halogenated compound necessitates
handling it as potentially hazardous waste.

Table 1: Chemical and Storage Information for (+)-JNJ-37654032
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Property Information

2-(5,6-dichloro-1H-benzimidazol-2-yl)-1,1,1-

trifluorobut-3-en-2-ol

Chemical Name

CAS Number 944919-15-7
Molecular Formula C11H7CI2FsN20[1][2]
Appearance Solid powder[5]

Dry, dark conditions. Short term (days to
Storage weeks): 0 - 4°C. Long term (months to years):
-20°C.[5][6]

Solubility Soluble in DMSO[5]

Personal Protective Equipment (PPE)

Before handling (+)-JNJ-37654032 for disposal, all personnel must wear appropriate Personal
Protective Equipment (PPE) to minimize exposure risks.

Table 2: Required Personal Protective Equipment (PPE)

Equipment Specification

Gloves Nitrile or other chemically resistant gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.

) ) Recommended when handling the powder form
Respiratory Protection _ N _
outside of a certified chemical fume hood.

Disposal Procedures

The following step-by-step protocol outlines the proper disposal of (+)-JNJ-37654032. This
procedure is designed to comply with general laboratory safety standards for halogenated
chemical waste.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.medchemexpress.com/rac-jnj-37654032.html?locale=ko-KR
https://en.wikipedia.org/wiki/JNJ-37654032
https://www.medkoo.com/products/10311
https://www.medkoo.com/products/10311
https://www.targetmol.com/compound/jnj-37654032
https://www.medkoo.com/products/10311
https://www.benchchem.com/product/b1673014?utm_src=pdf-body
https://www.benchchem.com/product/b1673014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Waste Segregation

Proper segregation of chemical waste is critical to ensure safe and compliant disposal.

» Halogenated vs. Non-Halogenated Waste: Under no circumstances should (+)-JNJ-
37654032 or its solutions be mixed with non-halogenated chemical waste.[3][7] Maintain
separate, clearly labeled waste containers.

e Solid vs. Liquid Waste: Dispose of solid (+)-JNJ-37654032 and contaminated materials (e.g.,
weighing boats, contaminated paper towels) separately from liquid waste generated from
solutions.

e Sharps: Any sharps contaminated with (+)-JNJ-37654032, such as needles or broken glass,
must be disposed of in a designated sharps container for chemical waste.

Solid Waste Disposal

o Container: Place all solid waste contaminated with (+)-JNJ-37654032 into a designated,
leak-proof, and clearly labeled "Halogenated Solid Waste" container.

o Labeling: The label must include:

The words "Hazardous Waste"

[¢]

[¢]

The chemical name: "(+)-JNJ-37654032"

o

The hazard class (e.g., "Toxic," "Irritant” - in the absence of an SDS, assume general
toxicity for a research compound).

The date of accumulation.

o

o Storage: Store the sealed container in a designated satellite accumulation area away from
incompatible materials.

Liquid Waste Disposal

o Container: Collect all liquid waste containing (+)-JNJ-37654032 (e.g., unused solutions,
solvent rinses) in a designated, leak-proof, and chemically compatible "Halogenated Liquid
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Waste" container.

e Labeling: The label must include:

The words "Hazardous Waste"

[e]

o

The chemical name and approximate concentration: "(+)-JNJ-37654032, [Concentration]"

[¢]

All solvent components and their approximate percentages.

[e]

The hazard class (e.g., "Toxic," "Flammable" if dissolved in a flammable solvent).

The date of accumulation.

[e]

o Storage: Keep the container tightly sealed when not in use and store it in a designated
satellite accumulation area with secondary containment.

Decontamination of Glassware and Surfaces

» Rinsing: Rinse contaminated glassware and surfaces with a suitable solvent (e.g., ethanol or
acetone) three times.

» Rinsate Collection: Collect all rinsate as halogenated liquid waste.

e Final Cleaning: After the solvent rinse, wash glassware with soap and water.

Spill Management

In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation in the area of the spill.

Contain: Use a chemical spill kit to absorb the spilled material.

Collect: Carefully collect the absorbent material and any contaminated debris.
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o Dispose: Place all collected materials into the designated "Halogenated Solid Waste"
container.

o Decontaminate: Decontaminate the spill area as described in section 3.4.

Experimental Workflow Visualizations

To further clarify the disposal process, the following diagrams illustrate the key decision points
and procedural flows.
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Disposal Workflow for (+)-JNJ-37654032
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Caption: Disposal workflow for (+)-JNJ-37654032.
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Waste Segregation Logic

Generated Waste Containing
(+)-INJ-37654032

Is it Halogenated?

Contains
(+)-JNJ-37654032

No
(This workflow does not apply)

What is the Waste Form?

Yes

Sharps
Solid Sharps
'Halogenated Solid Waste' 'Halogenated Liquid Waste' ‘Chemical Sharps'
Container Container Container

Click to download full resolution via product page

Caption: Waste segregation logic for (+)-JNJ-37654032.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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